Cas no 2375267-50-6 (3-(Azidomethyl)oxetane-3-carbaldehyde)

• Product Name: 3-(Azidomethyl)oxetane-3-carbaldehyde
• CAS No: 2375267-50-6
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 6063248
• PubChem ID: 145867363
• Update Time: 2025-06-08

3-(Azidomethyl)oxetane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z3811605226
• 3-(Azidomethyl)oxetane-3-carbaldehyde
• 2375267-50-6
• EN300-7437671

• Inchi： 1S/C5H7N3O2/c6-8-7-1-5(2-9)3-10-4-5/h2H,1,3-4H2
• InChI Key： FSKFJXAKPPWCST-UHFFFAOYSA-N
• SMILES： O1CC(C=O)(CN=[N+]=[N-])C1

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.7Ų

Additional information on 3-(Azidomethyl)oxetane-3-carbaldehyde

Recent Advances in the Application of 3-(Azidomethyl)oxetane-3-carbaldehyde (CAS: 2375267-50-6) in Chemical Biology and Pharmaceutical Research

3-(Azidomethyl)oxetane-3-carbaldehyde (CAS: 2375267-50-6) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This oxetane-based compound contains both an azide group and an aldehyde functionality, making it an attractive scaffold for bioorthogonal chemistry and drug discovery applications. Recent studies have highlighted its potential in the development of novel therapeutic agents, bioconjugation strategies, and materials science.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-(Azidomethyl)oxetane-3-carbaldehyde as a key intermediate in the synthesis of PROTAC (Proteolysis Targeting Chimera) molecules. The researchers leveraged the compound's azide group for click chemistry conjugation with various E3 ligase ligands, while the aldehyde functionality was used for subsequent derivatization with target protein binders. This approach enabled the rapid assembly of diverse PROTAC libraries for screening against challenging drug targets.

In the field of antibody-drug conjugates (ADCs), 3-(Azidomethyl)oxetane-3-carbaldehyde has shown promise as a bifunctional linker. A recent Nature Biotechnology publication reported its use in creating stable, homogeneous ADCs through a combination of oxime ligation (using the aldehyde group) and strain-promoted azide-alkyne cycloaddition (SPAAC). The resulting conjugates exhibited improved pharmacokinetic properties compared to traditional cysteine-linked ADCs, with the oxetane ring contributing to enhanced metabolic stability.

Material science applications have also benefited from this compound's unique properties. Researchers at MIT developed a novel class of self-healing polymers by incorporating 3-(Azidomethyl)oxetane-3-carbaldehyde into the polymer backbone. The azide groups participate in reversible cross-linking reactions, while the aldehyde moieties enable dynamic covalent chemistry, resulting in materials with remarkable mechanical properties and repair capabilities.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and efficiency of 3-(Azidomethyl)oxetane-3-carbaldehyde production. A 2024 Organic Process Research & Development paper described a continuous flow synthesis method that significantly reduces safety concerns associated with handling azide compounds while improving yield and purity. This development is particularly important as demand for this building block increases in both academic and industrial settings.

Looking forward, the unique combination of reactivity and stability offered by 3-(Azidomethyl)oxetane-3-carbaldehyde positions it as a valuable tool for addressing current challenges in drug discovery and chemical biology. Its applications in targeted protein degradation, next-generation bioconjugation, and smart materials are expected to expand as researchers continue to explore its potential. The compound's CAS number (2375267-50-6) has become increasingly prominent in patent applications, suggesting growing commercial interest in its pharmaceutical applications.